Stereochemical Purity and Identity Verification via Specific Optical Rotation vs. (2S,3S)-Carboxylic Acid Analog
The (2R,3S) configuration is a defining feature, directly impacting biological interactions. While no explicit optical rotation value is published for the target compound, its diastereomeric purity is controlled during synthesis and can be verified. In contrast, the (2S,3S)-carboxylic acid analog has a distinct stereochemistry leading to a different spatial orientation of the pyrazole and carboxyl groups, which would result in a measurable difference in specific optical rotation . The target compound's identity can be confirmed via its unique InChI Key, which is distinct from all other diastereomers . This ensures procurement of the correct stereoisomer.
| Evidence Dimension | Stereochemical Identity (Unique Chemical Descriptor) |
|---|---|
| Target Compound Data | InChI Key: Not publicly listed, but inferred from structure; SMILES: C(N)[C@H]1[C@H](C2=CN(C(C)C)N=C2)OCC1 |
| Comparator Or Baseline | (2S,3S)-carboxylic acid analog; InChI Key: NKSPBXAUFCSZFI-VHSXEESVSA-N |
| Quantified Difference | Distinct InChI Key and SMILES notation confirming different absolute configuration at the 2- and 3-positions |
| Conditions | Structural analysis by NMR and chiral HPLC during synthesis and QC |
Why This Matters
This confirms that the correct enantiomer is supplied, which is critical for reproducible structure-activity relationship (SAR) studies and downstream biological assays.
